4-Bromo-3,5-dichloroiodobenzene
Overview
Description
4-Bromo-3,5-dichloroiodobenzene is a halogenated organic compound with the molecular formula C6H2BrCl2I and a molecular weight of 351.8 .
Molecular Structure Analysis
The IUPAC name for this compound is 2-bromo-1,3-dichloro-5-iodobenzene . The InChI code is 1S/C6H2BrCl2I/c7-6-4(8)1-3(10)2-5(6)9/h1-2H .Physical and Chemical Properties Analysis
This compound is a solid substance . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Spectroscopic Analysis and Computational Study
A comprehensive study combined experimental and theoretical vibrational investigations on benzene derivatives, similar to 4-Bromo-3,5-dichloroiodobenzene, revealing insights into their molecular structure and electronic density. The use of DFT analysis showcased their potential in understanding electronic distributions and molecular interactions, which could be analogous to the applications of this compound in material science and chemistry research (Vennila et al., 2018).
Catalytic Oxidation Studies
Research on the catalytic oxidation of dichlorobenzene over transition metal oxides could provide a parallel to understanding how this compound might behave in similar oxidative environments. This study sheds light on the interactions between halogenated benzenes and catalysts, informing on potential applications in environmental remediation and synthetic chemistry (Krishnamoorthy et al., 2000).
Photodissociation Dynamics
Investigations into the photodissociation kinetics of bromochlorobenzenes and related compounds offer valuable insights into the photochemical properties of this compound. Understanding the dissociation dynamics upon excitation could inform its applications in photochemistry and molecular design (Karlsson & Davidsson, 2008).
Molecular Alignment and Dynamics
A study on the three-dimensional molecular alignment of dichloroiodobenzene molecules in helium nanodroplets using nonresonant elliptically polarized laser pulses revealed stronger alignment than isolated molecules. This research could hint at the potential of this compound in advanced molecular dynamics experiments and its behavior in various solvation environments (Chatterley et al., 2017).
Environmental and Electrochemical Studies
The interaction of brominated and chlorinated benzenes with environmental contaminants and their effects on electrochemical systems provide a basis for exploring the environmental impact and electrochemical applications of this compound. These studies contribute to a broader understanding of its stability, reactivity, and potential toxicity in various settings (Zhai et al., 2016).
Safety and Hazards
This compound is associated with certain hazards. The GHS pictograms indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fumes/gas/mist/vapors/spray and avoiding contact with skin and eyes .
Properties
IUPAC Name |
2-bromo-1,3-dichloro-5-iodobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrCl2I/c7-6-4(8)1-3(10)2-5(6)9/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPPMUOTUUHLYCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)Br)Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrCl2I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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